![molecular formula C11H17NO B2673342 N-(3-Bicyclo[3.2.1]octanyl)prop-2-enamide CAS No. 2110987-50-1](/img/structure/B2673342.png)
N-(3-Bicyclo[3.2.1]octanyl)prop-2-enamide
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Description
“N-(3-Bicyclo[3.2.1]octanyl)prop-2-enamide” is a complex organic compound. The compound seems to be based on the bicyclo[3.2.1]octane scaffold . The prop-2-enamide part of the molecule suggests the presence of an amide functional group .
Synthesis Analysis
The synthesis of complex bicyclo[3.2.1]octane scaffolds has been achieved from the reaction of readily accessible vinylogous carbonates with N-substituted hydroxylamine hydrochlorides via intramolecular 1,3-dipolar nitrone cycloaddition reaction . Another method involves the double Michael addition (DMA) of carbon nucleophiles to 7 and 8-membered ring dienones .Molecular Structure Analysis
The molecular structure of similar compounds has been calculated using various levels of theory, such as B3LYP/6-311G(d,p), B3P86/6-311G(d,p), B3LYP/6-31G(d), and B3PW91/6-31G(d,p) . The prop-2-enamide part of the molecule suggests a molecular formula of C9H15N3O3 .Chemical Reactions Analysis
The synthesis of complex bicyclo[3.2.1]octane scaffolds involves a regio and diastereoselective strategy. This strategy uses the reaction of readily accessible vinylogous carbonates with N-substituted hydroxylamine hydrochlorides via an intramolecular 1,3-dipolar nitrone cycloaddition reaction .Future Directions
The future directions for “N-(3-Bicyclo[3.2.1]octanyl)prop-2-enamide” and similar compounds could involve further exploration of their synthesis, properties, and potential applications. The development and design of high energy density compounds (HEDCs) with good balance between performance and safety is an important area of research .
Properties
IUPAC Name |
N-(3-bicyclo[3.2.1]octanyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-2-11(13)12-10-6-8-3-4-9(5-8)7-10/h2,8-10H,1,3-7H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWLGORFWHCNIET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)NC1CC2CCC(C2)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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